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Compound Name:
Triheptyl benzene-1,2,4-

tricarboxylate

Cat. No.: B073009 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical whitepaper provides a comprehensive overview of the molecular

structure, properties, and synthesis of Triheptyl benzene-1,2,4-tricarboxylate. It is intended to

serve as a foundational resource for professionals engaged in chemical research and

development. This document summarizes key chemical identifiers, presents physicochemical

data in a structured format, and outlines a general experimental protocol for its synthesis.

Visualizations of the molecular structure and a typical synthesis workflow are provided to

enhance understanding.

Introduction
Triheptyl benzene-1,2,4-tricarboxylate, also known as triheptyl trimellitate, is an organic

compound belonging to the family of aromatic esters. It is a triester derived from trimellitic acid

(benzene-1,2,4-tricarboxylic acid) and heptanol. The molecule consists of a central benzene

ring to which three heptyl ester groups are attached at the 1, 2, and 4 positions.

While specific research on triheptyl trimellitate is limited, its structural analogs, such as trioctyl

trimellitate (TOTM), are widely utilized as high-performance plasticizers in the polymer industry,

particularly for polyvinyl chloride (PVC) applications requiring high thermal stability and low

volatility.[1][2] The properties of Triheptyl benzene-1,2,4-tricarboxylate are expected to be

similar, making it a compound of interest for applications demanding robust performance under

extreme conditions.
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Molecular Structure and Identification
The core of the molecule is a benzene ring, an aromatic six-carbon structure. This ring is

asymmetrically substituted with three carboxylate groups. Each carboxylate group is esterified

with a seven-carbon alkyl chain (a heptyl group). This molecular arrangement imparts a

combination of aromatic rigidity and aliphatic flexibility.

Chemical Identifiers
Quantitative and identifying data for Triheptyl benzene-1,2,4-tricarboxylate are summarized

below.

Identifier Value Reference

CAS Number 1528-48-9 [3]

Molecular Formula C₃₀H₄₈O₆ [3][4]

Molecular Weight 504.70 g/mol [3]

Canonical SMILES

CCCCCCCCOC(=O)C1=CC(=

C(C=C1)C(=O)OCCCCCCC)C

(=O)OCCCCCCC

[3][4]

InChI

InChI=1S/C30H48O6/c1-4-7-

10-13-16-21-34-28(31)25-19-

20-26(29(32)35-22-17-14-11-

8-5-2)27(24-25)30(33)36-23-

18-15-12-9-6-3/h19-20,24H,4-

18,21-23H2,1-3H3

[3][4]

InChIKey
SYKYENWAGZGAFV-

UHFFFAOYSA-N
[3][4]

Physicochemical Properties
Direct experimental data for Triheptyl benzene-1,2,4-tricarboxylate is not widely available.

The properties listed below are based on data from structurally similar trimellitate esters (e.g.,

trioctyl trimellitate) and predictive models, which provide a reasonable estimation of its

characteristics.
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Property
Estimated Value /
Description

Note

Physical State
Clear, viscous liquid at room

temperature.

Based on analogs like Trioctyl

trimellitate.[1][5]

Solubility

Practically insoluble in water;

soluble in nonpolar organic

solvents such as hydrocarbons

and chloroform.

Typical for high-molecular-

weight esters.[1][5]

Volatility Low

A characteristic feature of high-

molecular-weight trimellitates

used as plasticizers.[1][2]

Thermal Stability High

Expected to be stable at

elevated temperatures, similar

to other long-chain

trimellitates.[2]

Predicted Collision Cross

Section ([M+H]⁺)
233.3 Å²

Predicted value from

computational models.[4]

Synthesis Methodology
The synthesis of Triheptyl benzene-1,2,4-tricarboxylate is typically achieved via the direct

esterification of trimellitic acid or its anhydride with heptanol. This reaction is an example of

Fischer-Speier esterification, which is catalyzed by a strong acid. The general workflow

involves heating the reactants to drive the reaction towards completion, followed by purification

steps to isolate the final product.

Reactant Mixing
(Trimellitic Anhydride + Heptanol + Acid Catalyst)

Esterification Reaction
(Reflux with Water Removal via Dean-Stark)

Heat Aqueous Work-up
(Neutralization & Washing)

Cooling Purification
(Vacuum Distillation or Chromatography)

Final Product
(Triheptyl Trimellitate)

Click to download full resolution via product page

General workflow for the synthesis of Triheptyl benzene-1,2,4-tricarboxylate.
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Experimental Protocol (General)
This protocol describes a standard laboratory procedure for synthesizing trimellitate esters.

Materials:

Trimellitic anhydride (1,2,4-Benzenetricarboxylic anhydride)

Heptan-1-ol (n-heptyl alcohol), excess (e.g., 3.5 equivalents)

Acid catalyst (e.g., p-Toluenesulfonic acid or concentrated Sulfuric Acid)

Toluene (as a solvent to facilitate water removal)

5% Sodium bicarbonate (NaHCO₃) aqueous solution

Saturated sodium chloride (NaCl) aqueous solution (Brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Standard reflux apparatus with a Dean-Stark trap

Procedure:

Setup: A round-bottom flask is charged with trimellitic anhydride, heptan-1-ol, toluene, and

the acid catalyst. The flask is equipped with a Dean-Stark trap and a reflux condenser.

Reaction: The mixture is heated to reflux. The toluene-water azeotrope is collected in the

Dean-Stark trap, effectively removing water and driving the esterification reaction to

completion. The reaction progress is monitored by measuring the amount of water collected.

Work-up: Once the theoretical amount of water has been collected, the reaction mixture is

cooled to room temperature. The organic mixture is then transferred to a separatory funnel.

Washing: The organic layer is washed sequentially with the 5% sodium bicarbonate solution

(to neutralize the acid catalyst and any unreacted trimellitic acid) and then with brine.

Drying: The washed organic layer is dried over an anhydrous drying agent like magnesium

sulfate.
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Solvent Removal: The drying agent is removed by filtration, and the toluene and excess

heptanol are removed from the filtrate under reduced pressure using a rotary evaporator.

Purification: The crude triheptyl trimellitate is purified, typically by vacuum distillation, to yield

the final high-purity product.

Molecular Structure Visualization
The following diagram provides a schematic representation of the molecular structure,

highlighting the central aromatic core and the three attached heptyl ester side chains.

Schematic of Triheptyl benzene-1,2,4-tricarboxylate structure.

Conclusion
Triheptyl benzene-1,2,4-tricarboxylate is a high-molecular-weight aromatic ester with a well-

defined structure. While specific experimental data remains sparse, its properties and synthesis

can be reliably inferred from established chemical principles and data on its close structural

analogs. Its synthesis is straightforward, following standard acid-catalyzed esterification

protocols. The combination of a rigid aromatic core with three flexible heptyl chains suggests its

potential utility in applications requiring high thermal stability and plasticizing effects, warranting

further investigation by the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to Triheptyl Benzene-1,2,4-
tricarboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073009#triheptyl-benzene-1-2-4-tricarboxylate-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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